2-trifluoromethyl-3-phytyl-1,4-naphthoquinone
2-trifluoromethyl-3-phytyl-1,4-naphthoquinone
Brand Name:
Vulcanchem
CAS No.:
119052-95-8
VCID:
VC0219395
InChI:
InChI=1S/C31H43F3O2/c1-21(2)11-8-12-22(3)13-9-14-23(4)15-10-16-24(5)19-20-27-28(31(32,33)34)30(36)26-18-7-6-17-25(26)29(27)35/h6-7,17-19,21-23H,8-16,20H2,1-5H3/b24-19+/t22-,23-/m1/s1
SMILES:
CC(C)CCCC(C)CCCC(C)CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)C
Molecular Formula:
C31H43F3O2
Molecular Weight:
504.7 g/mol
2-trifluoromethyl-3-phytyl-1,4-naphthoquinone
CAS No.: 119052-95-8
Main Products
VCID: VC0219395
Molecular Formula: C31H43F3O2
Molecular Weight: 504.7 g/mol
| CAS No. | 119052-95-8 |
|---|---|
| Product Name | 2-trifluoromethyl-3-phytyl-1,4-naphthoquinone |
| Molecular Formula | C31H43F3O2 |
| Molecular Weight | 504.7 g/mol |
| IUPAC Name | 2-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enyl]-3-(trifluoromethyl)naphthalene-1,4-dione |
| Standard InChI | InChI=1S/C31H43F3O2/c1-21(2)11-8-12-22(3)13-9-14-23(4)15-10-16-24(5)19-20-27-28(31(32,33)34)30(36)26-18-7-6-17-25(26)29(27)35/h6-7,17-19,21-23H,8-16,20H2,1-5H3/b24-19+/t22-,23-/m1/s1 |
| Standard InChIKey | FFWJVWFHORVNTD-OLOZJIBXSA-N |
| Isomeric SMILES | C[C@@H](CCC[C@@H](C)CCC/C(=C/CC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)/C)CCCC(C)C |
| SMILES | CC(C)CCCC(C)CCCC(C)CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)C |
| Canonical SMILES | CC(C)CCCC(C)CCCC(C)CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)C |
| Synonyms | 2-trifluoromethyl-3-phytyl-1,4-naphthoquinone 2-trifluoromethylphylloquinone 2-trifluoromethylphytonadione |
| PubChem Compound | 6443946 |
| Last Modified | Nov 11 2021 |
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